Cas no 605-65-2 (Dansyl chloride)

• Product Name: Dansyl chloride
• CAS No: 605-65-2
• MF: C₁₂H₁₂ClNO₂S
• MW: 269.747180938721
• MDL: MFCD00003985
• CID: 38745
• PubChem ID: 11801
• Update Time: 2025-04-18

Dansyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(Dimethylamino)naphthalene-1-sulfonyl chloride
• 1-(dimethylamino)-5-naphthalenesulfonylchloride
• 1-chlorosulfonyl-5-dimethylaminonaphthalene
• 5-(dimethylamino)-1-naphthalenesulfonylchlorid
• 5-dimethylaminonaphthyl-5-sulfonylchloride
• dansyl
• dimethylaminonaphthalenesulfonylchloride
• 1-DIMETHYLAMINONOPHTHALENE-5-SULPHONYL CHLORIDE
• 1-DIMETHYLAMINO-NAPHTHALENE-5-SULFONYL CHLORIDE
• Dansyl chloride
• DNSCl
• 5-Dimethylamino-naphthalene-1-sulfonyl chloride
• DANSYL CHLORIDE [5-DIMETHYLAMINONAPHTHALENE-1-SULFONYL CHLORIDE]
• DNS chloride
• 5-(Dimethylamino)-1-naphthalenesulfonyl chloride
• 1-NAPHTHALENESULFONYL CHLORIDE, 5-(DIMETHYLAMINO)-
• 1-Dimethylaminonaphthalene-5-sulfonyl chloride
• 5-Dimethylaminonaphthalene-1-sulfonyl chloride
• 5-Dimethylaminonaphthalene-1-sulphonyl chloride
• 5-DIMETHYLAMINO-1-NAPHTHALENESULFONYL CHLORIDE
• C12H12ClNO2S
• Dime
• AM10162
• UNII-QMU9166TJ4
• NCIOpen2_004548
• 4-Benzyloxy-2,3-difluorobenzoicacid
• AI3-52455
• DS-18465
• (Dimethylamino)naphthalenesulfonyl chloride
• Dansyl chloride, for HPLC derivatization, >=99.0% (HPLC)
• EINECS 210-092-6
• 5-Dimethylamino-l-naphthalenesulfonyl chloride
• CHEBI:51907
• MFCD00003985
• NSC 83616
• DNSClDNSCl
• NSC-83616
• NS00034391
• Dimethylaminonaphthalenesulfonyl chloride
• BP-30250
• A832783
• Dansyl chloride, BioReagent, suitable for amino acid labeling, powder and chunks, >=99% (HPLC)
• Q409512
• 5-Dimethylaminonaphthyl-5-sulfonyl chloride
• Dansylchloride
• DANSYL CHLORIDE [MI]
• EN300-189105
• AKOS003789318
• 1-Chlorosulfonyl-5-(dimethylamino)naphthalene
• Dansyl chloride, BioReagent, suitable for fluorescence, >=99.0% (HPLC)
• TD8135
• FT-0624412
• BRN 2217205
• 4-14-00-02801 (Beilstein Handbook Reference)
• 5-dimethylaminonaphthalenesulfonyl chloride
• D0656
• 605-65-2
• QMU9166TJ4
• SCHEMBL21283
• 5-(Dimethylamino)naphthyl-5-sulfonyl chloride
• SY012882
• D-0250
• DTXSID2060543
• CS-5026
• 5-dimethylamino-1-naphthalenesulphonyl chloride
• HY-D0017
• NSC83616
• D0005
• Dansyl Chloride - CAS 605-65-2
• 1-(Dimethylamino)-5-naphthalenesulfonyl chloride
• STL477538
• 1Dimethylaminonaphthalene5sulfonyl chloride
• BBL100159
• 5Dimethylaminonaphthalene1sulfonyl chloride
• 5-(Dimethylamino)naphthalene-1-sulfonylchloride
• DTXCID1042819
• 1Naphthalenesulfonyl chloride, 5(dimethylamino)
• 5-(N,N-dimethylamino)naphthalene-1-sulfonyl chloride
• DNS-Cl
• DB-053653
• 1Chlorosulfonyl5dimethylaminonaphthalene
• 1(Dimethylamino)5naphthalenesulfonyl chloride
• 5Dimethylaminonaphthalene1sulphonyl chloride
• 5(Dimethylamino)1naphthalenesulfonyl chloride
• FD11255
• Dansyl chloride (10% in acetone)

• MDL： MFCD00003985
• Inchi： 1S/C12H12ClNO2S/c1-14(2)11-7-3-6-10-9(11)5-4-8-12(10)17(13,15)16/h3-8H,1-2H3
• InChI Key： XPDXVDYUQZHFPV-UHFFFAOYSA-N
• SMILES： ClS(C1=CC=CC2=C(C=CC=C21)N(C)C)(=O)=O
• BRN： 2217205

Computed Properties

• Exact Mass: 269.02800
• Monoisotopic Mass: 269.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.5
• Topological Polar Surface Area: 45.8

Experimental Properties

• Color/Form: Not available
• Density: 1.1702 (rough estimate)
• Melting Point: 72-74 °C (lit.)
• Boiling Point: 371.3℃ at 760 mmHg
• Flash Point: 178.4 °C
• Refractive Index: 1.5630 (estimate)
• Solubility: acetone: 50 mg/mL
• Water Partition Coefficient: Soluble in dimethyl fluoride, acetone, chloroform, pyridine, benzene and dioxane. Insoluble in water.
• PSA: 45.76000
• LogP: 3.91410
• Merck: 2814
• Sensitiveness: Moisture Sensitive
• Solubility: Not available

Dansyl chloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• FLUKA BRAND F CODES：10-21
• RTECS：QK3688000
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• TSCA：Yes
• Storage Condition：-20°C, protect from light
• Risk Phrases：R34
• Packing Group：III
• Safety Term：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives 1-naphthalene sulfonic acids and derivatives